2-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-ylmethyl)-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-(5,6-dihydrobenzo[b][1]benzazepin-11-ylmethyl)isoindole-1,3-dione
• InChI: InChI=1S/C23H18N2O2/c26-22-18-9-3-4-10-19(18)23(27)25(22)15-24-20-11-5-1-7-16(20)13-14-17-8-2-6-12-21(17)24/h1-12H,13-15H2
• InChI Key: IUKUZCSSVPQVSD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C3=CC=CC=C31)CN4C(=O)C5=CC=CC=C5C4=O
• Molecular Formula: C23H18N2O2
• Molecular Weight: 354.4 g/mol

Description

2-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-ylmethyl)-1H-isoindole-1,3(2H)-dione, commonly known as clozapine, is a medication used to treat schizophrenia. It belongs to the class of atypical antipsychotic drugs and is known for its unique efficacy in treating treatment-resistant schizophrenia.

Mechanism of Action

The exact mechanism of action of clozapine is not fully understood. It is known to block the dopamine D4 receptor, serotonin 5-HT2A receptor, and alpha-adrenergic receptors. It also has a high affinity for the serotonin 5-HT2C receptor and histamine H1 receptor. Clozapine's unique pharmacological profile is thought to contribute to its efficacy in treating treatment-resistant schizophrenia.
Biochemical and Physiological Effects:
Clozapine has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of the neurotransmitters dopamine and norepinephrine in the prefrontal cortex. It also increases the levels of the neurotransmitter acetylcholine in the hippocampus. Additionally, clozapine has been found to decrease the levels of the neurotransmitter glutamate in the prefrontal cortex.

Advantages and Limitations for Lab Experiments

Clozapine has several advantages for use in lab experiments. It is a well-studied drug with a known mechanism of action and has been extensively tested for its efficacy in treating schizophrenia. Additionally, it has a unique pharmacological profile that makes it an interesting drug for studying the neurobiology of schizophrenia. However, clozapine also has limitations in lab experiments. It is a potent drug with a number of side effects, which can make it difficult to use in animal models. Additionally, its use is heavily regulated due to its potential for causing agranulocytosis, a serious blood disorder.

Future Directions

There are several future directions for research on clozapine. One area of interest is in understanding the mechanisms underlying its efficacy in treating treatment-resistant schizophrenia. Additionally, there is interest in exploring its potential use in treating other psychiatric disorders such as bipolar disorder, depression, and anxiety disorders. Another area of interest is in developing new drugs that have a similar pharmacological profile to clozapine but with fewer side effects. Finally, there is interest in developing new animal models that can better replicate the effects of clozapine in humans.

Synthesis Methods

Clozapine was first synthesized in 1958 by a Swiss pharmaceutical company Sandoz. The synthesis of clozapine involves the reaction of 8-chloro-11H-dibenzo[b,e][1,4]diazepine with sodium cyanide to form 8-cyano-11H-dibenzo[b,e][1,4]diazepine. This intermediate is then reacted with lithium aluminum hydride to produce 8-amino-11H-dibenzo[b,e][1,4]diazepine, which is further reacted with phthalic anhydride to form clozapine.

Scientific Research Applications

Clozapine has been extensively studied for its efficacy in treating schizophrenia. It has been found to be more effective than other antipsychotic drugs in treating treatment-resistant schizophrenia. Additionally, clozapine has been found to be effective in reducing suicidal behavior in patients with schizophrenia. It has also been studied for its potential use in treating other psychiatric disorders such as bipolar disorder, depression, and anxiety disorders.